Cas no 32815-92-2 (1,3-Pentanediol,2,2,4-trimethyl-, 1,3-dipropanoate)

• Product Name: 1,3-Pentanediol,2,2,4-trimethyl-, 1,3-dipropanoate
• CAS No: 32815-92-2
• MF: C₁₄H₂₆O₄
• MW: 258.353845119476
• CID: 307609
• PubChem ID: 122971
• Update Time: 2025-04-19

1,3-Pentanediol,2,2,4-trimethyl-, 1,3-dipropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanediol,2,2,4-trimethyl-, 1,3-dipropanoate
• 2,2,4-Trimethylpentane-1,3-diyl dipropionate
• (2,2,4-trimethyl-3-propanoyloxypentyl) propanoate
• DTXSID40954472
• NS00055434
• SCHEMBL3308842
• 32815-92-2
• 2,2,4-trimethylpentane-1,3-diyl dipropanoate
• EINECS 251-236-8

• Inchi： 1S/C14H26O4/c1-7-11(15)17-9-14(5,6)13(10(3)4)18-12(16)8-2/h10,13H,7-9H2,1-6H3
• InChI Key： BBXVZOFESFUKEH-UHFFFAOYSA-N
• SMILES： O(C(CC)=O)C(C(C)C)C(C)(C)COC(CC)=O

Computed Properties

• Exact Mass: 258.18318
• Monoisotopic Mass: 258.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.966
• Boiling Point: 315.9°Cat760mmHg
• Flash Point: 144.4°C
• PSA: 52.6